Cas no 1097085-11-4 (2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic Acid)

• Product Name: 2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic Acid
• CAS No: 1097085-11-4
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18320702
• CID: 1192975
• PubChem ID: 25152883
• Update Time: 2025-11-02

2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic Acid
• D86441
• 1097085-11-4
• AS-71594
• AKOS027430590
• DTXSID90648894
• MFCD18320702
• SCHEMBL4086939
• 3-Chloro-5'-fluoro-2'-methoxybiphenyl-4-carboxylic acid
• Z3244912420
• 3-Chloro-5'-fluoro-2'-methoxy[1,1'-biphenyl]-4-carboxylic acid
• CRQCHEZMUOTMFZ-UHFFFAOYSA-N
• 3-Chloro-5''-fluoro-2''-methoxy-[1,1''-biphenyl]-4-carboxylic Acid
• 3-Chloro-5'-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carboxylic acid
• XTB08511

• MDL： MFCD18320702
• Inchi： 1S/C14H10ClFO3/c1-19-13-5-3-9(16)7-11(13)8-2-4-10(14(17)18)12(15)6-8/h2-7H,1H3,(H,17,18)
• InChI Key： CRQCHEZMUOTMFZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 280.0302500g/mol
• Monoisotopic Mass: 280.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic Acid

Comprehensive Overview of 2-Chloro-4-(5-Fluoro-2-Methoxyphenyl)Benzoic Acid (CAS No. 1097085-11-4)

2-Chloro-4-(5-fluoro-2-methoxyphenyl)benzoic acid (CAS No. 1097085-11-4) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This benzoic acid derivative features a unique molecular structure, combining a chloro-substituted benzene ring with a fluorinated methoxyphenyl group. Its chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The growing interest in fluorinated compounds and chloro-substituted aromatics has positioned this chemical as a subject of intense research. Scientists are particularly intrigued by its potential role in drug discovery, where its structural motifs are frequently employed to enhance metabolic stability and bioavailability. Recent studies have explored its utility in creating selective enzyme inhibitors, addressing current challenges in targeted therapies.

From a synthetic chemistry perspective, CAS 1097085-11-4 demonstrates remarkable versatility. Its carboxylic acid functionality allows for various derivatization pathways, while the electron-withdrawing groups (chloro and fluoro substituents) influence its reactivity in coupling reactions. These characteristics align with modern trends in green chemistry, as researchers seek efficient methods to incorporate such fragments into complex molecules with minimal waste generation.

The compound's physicochemical properties have been extensively characterized to support its applications. With a molecular weight of 294.69 g/mol and specific spectroscopic features (including distinct NMR and mass spectral patterns), it serves as an excellent reference standard in analytical method development. Laboratories frequently employ advanced techniques like HPLC-MS and X-ray crystallography to study its behavior in various matrices.

In the context of intellectual property, 2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic acid appears in numerous patent applications related to small molecule therapeutics. Its structural framework has been incorporated into compounds targeting inflammatory pathways and metabolic disorders—two areas receiving substantial investment in current biomedical research. This reflects broader industry movements toward personalized medicine and precision drug design.

Quality control of CAS 1097085-11-4 follows stringent protocols to ensure batch-to-batch consistency. Manufacturers typically provide comprehensive certificates of analysis detailing purity (often >98%), residual solvents, and heavy metal content. Such documentation is crucial for regulatory compliance in GMP environments, particularly when the compound is used in pharmaceutical development.

From an environmental perspective, researchers have investigated the biodegradation pathways of similar halogenated aromatic compounds. While 2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic acid itself shows moderate persistence, its metabolites are generally less environmentally impactful than parent structures—an important consideration in sustainable chemistry initiatives.

The commercial availability of 1097085-11-4 has expanded significantly to meet growing demand from contract research organizations and academic institutions. Suppliers now offer customized quantities ranging from milligram-scale for screening purposes to kilogram batches for process development, accompanied by technical support for structure-activity relationship studies.

Emerging applications in material science have further broadened the utility of this compound. Its ability to form stable complexes with certain metals has prompted investigations into coordination polymers with potential applications in catalysis and sensing technologies. This interdisciplinary potential makes it a compelling subject for convergence research at the chemistry-materials interface.

For researchers handling 2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic acid, proper storage conditions (typically 2-8°C in airtight containers) and handling procedures are essential to maintain stability. The compound's solubility profile (soluble in polar organic solvents like DMSO and methanol) facilitates its use in various experimental setups while requiring appropriate laboratory safety measures.

The scientific literature contains numerous references to structural analogs of CAS 1097085-11-4, enabling valuable structure-property comparisons. Such comparative analyses help medicinal chemists understand how subtle modifications—such as varying the position of fluorine substitution or altering the methoxy group—can dramatically influence biological activity and pharmacokinetic parameters.

Analytical method development for this compound frequently involves reverse-phase chromatography with UV detection, though newer approaches incorporating UHPLC techniques have improved separation efficiency. These advancements support quality control in API manufacturing and help researchers detect potential impurities at lower thresholds.

In computational chemistry studies, the molecular structure of 2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic acid serves as a valuable model for molecular docking simulations. Researchers utilize its well-defined conformation to predict interactions with biological targets, accelerating the discovery of new lead compounds in drug development pipelines.

The global market for fine chemicals like 1097085-11-4 continues to grow, driven by expanding pharmaceutical R&D budgets and increased outsourcing by major drug developers. This trend has prompted manufacturers to optimize synthesis routes, with recent improvements focusing on atom economy and reduced energy consumption—key metrics in sustainable chemical production.

Looking ahead, the scientific community anticipates novel applications for 2-chloro-4-(5-fluoro-2-methoxyphenyl)benzoic acid in emerging fields such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. Its modular structure makes it adaptable for conjugation with various pharmacophores, positioning it as a versatile building block in next-generation therapeutic modalities.